![molecular formula C12H13BrO3 B597472 Methyl 2-[2-(bromomethyl)phenyl]-3-methoxyprop-2-enoate CAS No. 107048-59-9](/img/structure/B597472.png)
Methyl 2-[2-(bromomethyl)phenyl]-3-methoxyprop-2-enoate
Cat. No. B597472
Key on ui cas rn:
107048-59-9
M. Wt: 285.137
InChI Key: MGUDGDSNHPKOLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04822908
Procedure details
20.6 g of the methyl α-(2-methylphenyl)-β-methoxyacrylate obtained by Method A, 17.65 g of N-bromosuccinimide, 0.2 g of azodiisobutyronitrile and 150 ml of CCl4 are slowly heated to 90° C. This temperature is maintained until all the succinimide is floating on the solvent. Filtration is followed by concentrating, the remaining oil is dissolved in about 5 ml of acetone, and n-hexane is added to bring about crystallization. This gives 27.5 g of colorless crystals of mp 86°-87° C.
Name
methyl α-(2-methylphenyl)-β-methoxyacrylate
Quantity
20.6 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8](=[CH:13][O:14][CH3:15])[C:9]([O:11][CH3:12])=[O:10].[Br:16]N1C(=O)CCC1=O.N(C(C)(C)C#N)=NC(C)(C)C#N.C1(=O)NC(=O)CC1>C(Cl)(Cl)(Cl)Cl>[Br:16][CH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8](=[CH:13][O:14][CH3:15])[C:9]([O:11][CH3:12])=[O:10]
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Inputs
Step One
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Name
|
methyl α-(2-methylphenyl)-β-methoxyacrylate
|
|
Quantity
|
20.6 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(C=CC=C1)C(C(=O)OC)=COC
|
|
Name
|
|
|
Quantity
|
17.65 g
|
|
Type
|
reactant
|
|
Smiles
|
BrN1C(CCC1=O)=O
|
|
Name
|
|
|
Quantity
|
0.2 g
|
|
Type
|
reactant
|
|
Smiles
|
N(=NC(C#N)(C)C)C(C#N)(C)C
|
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)(Cl)Cl
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(CCC(N1)=O)=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
Filtration
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
by concentrating
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
the remaining oil is dissolved in about 5 ml of acetone
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
n-hexane is added
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
crystallization
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Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
BrCC1=C(C=CC=C1)C(C(=O)OC)=COC
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
